Cas no 61637-92-1 (3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-)

• Product Name: 3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-
• CAS No: 61637-92-1
• MF: C₅H₂F₈O
• MW: 230.05600976944
• CID: 471867
• PubChem ID: 12530413
• Update Time: 2025-04-19

3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-
• 1,1,1,2,2,5,5,5-octafluoropentan-3-one
• 61637-92-1
• DTXSID20501504
• SCHEMBL14769297
• QNVSPRVCTSUPKF-UHFFFAOYSA-N

• Inchi： 1S/C5H2F8O/c6-3(7,8)1-2(14)4(9,10)5(11,12)13/h1H2
• InChI Key： QNVSPRVCTSUPKF-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(CC(F)(F)F)=O)F

Computed Properties

• Exact Mass: 229.99776
• Monoisotopic Mass: 229.99778998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07